Cas no 964-04-5 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-)

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)- structure
964-04-5 structure
Product Name:Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-
CAS No:964-04-5
MF:C13H14N4O3
MW:274.275262355804
CID:797450
PubChem ID:45119011
Update Time:2025-04-19

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-
    • N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)benzamide
    • SCHEMBL5094443
    • 964-04-5
    • DTXSID40668880
    • n-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)benzamide
    • Inchi: 1S/C13H14N4O3/c1-16-10(14)9(12(19)17(2)13(16)20)15-11(18)8-6-4-3-5-7-8/h3-7H,14H2,1-2H3,(H,15,18)
    • InChI Key: PLDMPTZUUCFKNT-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N1C)=O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 274.107
  • Monoisotopic Mass: 274.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 95.7A^2
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